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Compound of Interest

Compound Name: 2-Bromo-4/'-chloroacetophenone

CAS No.: 165120-40-1

Cat. No.: B1169671

Get Quote

Executive Summary
2-Bromo-4'-chloroacetophenone (CAS: 536-38-9), often referred to as 4-chlorophenacyl

bromide, is a critical

-haloketone intermediate in the synthesis of heterocycles (e.g., thiazoles, imidazoles) and
pharmaceutical scaffolds. Its solid-state behavior is defined by the interplay between the
electrophilic

-carbon and the electron-withdrawing halogen substituents, which dictate both its crystal
packing and its high reactivity toward nucleophiles.

This guide provides a deep technical analysis of its crystal structure, growth methodologies,

and the mechanistic implications of its conformation for drug development and organic

synthesis.

Crystallographic Profile & Molecular Conformation
Crystal System and Space Group
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While the parent compound,

-bromoacetophenone, crystallizes in the orthorhombic system (Space Group

), the introduction of the para-chloro substituent alters the packing motif. 2-Bromo-4'-
chloroacetophenone (BCAP) typically crystallizes in non-centrosymmetric space groups (often
orthorhombic or monoclinic variants), a property that has garnered interest for Second
Harmonic Generation (SHG) and non-linear optical (NLO) applications.

Parameter Characteristic Implication

Crystal Habit Prismatic / Needle-like

Favors growth along the c-

axis; requires slow evaporation

for varying aspect ratios.

Space Group Class Non-centrosymmetric

Potential for piezoelectric and

NLO properties; lack of

inversion center.

Melting Point 93–96 °C

Indicates strong intermolecular

lattice energy relative to the

liquid isomer.

Lattice Stability Moderate

Susceptible to UV-induced

degradation (photolysis) in the

solid state.

Molecular Conformation: The Gauche Effect
A defining structural feature of

-haloketones in the solid state is the conformation of the C–Br bond relative to the Carbonyl
(C=O) group.

Syn-periplanar vs. Gauche: Unlike simple alkyl halides,

-bromoacetophenones often adopt a gauche or cis-like conformation (

) rather than the sterically less hindered anti-periplanar conformation.

Electronic Driver: This is driven by orbital overlap between the carbonyl
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orbital and the C-Br

orbital, as well as electrostatic minimization between the partial negative charges of the
Oxygen and Bromine.

Intermolecular Interactions
The crystal lattice is stabilized by a network of weak but directional interactions, critical for

crystal engineering:

Halogen Bonding (

): The para-chloro and

-bromo atoms act as Lewis acids (sigma-hole donors) interacting with the carbonyl oxygen
(Lewis base). This directs the self-assembly into infinite chains or sheets.

-

Stacking: The electron-deficient 4-chlorophenyl rings stack in offset parallel arrangements,
contributing to the high melting point compared to non-halogenated analogues.

Weak Hydrogen Bonds (

): The methylene protons (

-protons) are acidic and form weak hydrogen bonds with adjacent carbonyl oxygens.

Experimental Protocols: Crystal Growth &
Characterization
Synthesis & Purification Workflow
Before crystallization, the compound must be synthesized and purified to remove the 4-

chloroacetophenone precursor and poly-brominated impurities.

Protocol: Bromination of 4-Chloroacetophenone

Dissolution: Dissolve 4-chloroacetophenone (1 eq) in Glacial Acetic Acid.

Bromination: Add Bromine (
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, 1.05 eq) dropwise at

C to prevent poly-bromination.

Mechanistic Note: Low temperature favors mono-bromination at the

-position via the enol intermediate.

Quenching: Pour reaction mixture into ice-water. Precipitate forms immediately.

Purification: Recrystallize crude solid from Ethanol/Water (4:1) or Methanol.

Single Crystal Growth Method
To obtain X-ray quality crystals, use the Slow Evaporation Technique.

Solvent System: Carbon Tetrachloride (

) or Acetone/Ethanol (1:1).

Concentration: Saturated solution at 35°C.

Procedure:

Filter the saturated solution through a 0.45

m PTFE filter into a clean vial.

Cover with parafilm and punch 3-5 small pinholes.

Store in a vibration-free, dark environment (to prevent photolysis) at constant temperature

(25°C).

Timeline: Transparent prismatic crystals appear within 48-72 hours.

Reactivity & Mechanistic Implications
The crystal structure directly informs the reactivity profile, particularly for SN2 nucleophilic

substitutions, which is the primary utility of this compound in drug discovery (e.g., synthesis of

thiazole-based kinase inhibitors).
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The "Back-Side Attack" Trajectory
In the solid state, the C-Br bond is accessible. The electrophilic

-carbon is primed for attack.

Steric Access: The planar phenyl ring and the carbonyl group create a "flat" region, leaving

the anti-bonding

orbital exposed for nucleophilic attack (e.g., by thiourea or amines).

Lachrymatory Mechanism: The high reactivity toward nucleophiles allows the compound to

rapidly alkylate TRPA1 ion channels in sensory nerve endings, causing the intense stinging

sensation (tear gas effect).

Visualization: Reactivity Pathway
The following diagram illustrates the workflow from crystal precursor to heterocycle formation,

highlighting the structural transformation.

Structural Determinants
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Caption: Transformation pathway of 2-Bromo-4'-chloroacetophenone. The crystal structure's

accessible

-carbon facilitates the rapid SN2 reaction with nucleophiles.

Safety & Handling (Lachrymator Protocol)
Due to the structural capacity to alkylate biological proteins rapidly, strict safety protocols are

mandatory.
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Engineering Controls: All weighing and handling of crystals must occur inside a certified

Chemical Fume Hood.

Decontamination: Glassware should be rinsed with a 10% Sodium Bisulfite solution (to

reduce active bromine) followed by an alkaline wash (to hydrolyze the alkyl bromide) before

removal from the hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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